Cas no 79529-98-9 (6-fluoro-2-phenyl-1H-Benzimidazole)
6-Fluoro-2-phenyl-1H-benzimidazole is a fluorinated benzimidazole derivative characterized by its phenyl substitution at the 2-position and a fluorine atom at the 6-position of the benzimidazole core. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the phenyl group contributes to π-stacking interactions, improving binding affinity in target applications. Its high purity and well-defined structure ensure reproducibility in synthetic pathways. This compound is particularly useful in the development of kinase inhibitors, antimicrobial agents, and materials science applications due to its robust chemical framework and tunable reactivity.
79529-98-9 structure
Product Name:6-fluoro-2-phenyl-1H-Benzimidazole
CAS No:79529-98-9
MF:C13H9FN2
MW:212.222366094589
MDL:MFCD01102786
CID:1117919
PubChem ID:4449684
Update Time:2025-06-09
6-fluoro-2-phenyl-1H-Benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-2-phenyl-1H-Benzimidazole
- 1H-BENZIMIDAZOLE, 5-FLUORO-2-PHENYL-
- 6-fluoro-2-phenyl-1H-benzo[d]imidazole
- AKOS010207070
- 2-Phenyl-5-fluoro-1H-benzimidazole
- LS-12584
- 79529-98-9
- 5-fluoro-2-phenyl-1H-1,3-benzodiazole
- MFCD01102786
- SCHEMBL3340830
- 5-fluoro-2-phenyl-1h-benzimidazole
- ALBB-033277
-
- MDL: MFCD01102786
- Inchi: 1S/C13H9FN2/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H,(H,15,16)
- InChI Key: OMLKTNQQJGTCPK-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)NC(C1C=CC=CC=1)=N2
Computed Properties
- Exact Mass: 212.07497646g/mol
- Monoisotopic Mass: 212.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.289
- Boiling Point: 399.3°C at 760 mmHg
- Flash Point: 195.3°C
- Refractive Index: 1.666
6-fluoro-2-phenyl-1H-Benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB562198-500 mg |
5-Fluoro-2-phenyl-1H-benzimidazole; . |
79529-98-9 | 500MG |
€272.40 | 2023-04-13 | ||
| abcr | AB562198-1 g |
5-Fluoro-2-phenyl-1H-benzimidazole; . |
79529-98-9 | 1g |
€322.50 | 2023-04-13 | ||
| abcr | AB562198-5 g |
5-Fluoro-2-phenyl-1H-benzimidazole; . |
79529-98-9 | 5g |
€907.00 | 2023-04-13 | ||
| abcr | AB562198-500mg |
5-Fluoro-2-phenyl-1H-benzimidazole; . |
79529-98-9 | 500mg |
€269.00 | 2025-04-16 | ||
| abcr | AB562198-1g |
5-Fluoro-2-phenyl-1H-benzimidazole; . |
79529-98-9 | 1g |
€317.00 | 2025-04-16 | ||
| abcr | AB562198-5g |
5-Fluoro-2-phenyl-1H-benzimidazole; . |
79529-98-9 | 5g |
€877.00 | 2025-04-16 | ||
| A2B Chem LLC | AH81250-500mg |
1H-BENZIMIDAZOLE, 5-FLUORO-2-PHENYL- |
79529-98-9 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AH81250-1g |
1H-BENZIMIDAZOLE, 5-FLUORO-2-PHENYL- |
79529-98-9 | >95% | 1g |
$509.00 | 2024-04-19 | |
| A2B Chem LLC | AH81250-5g |
1H-BENZIMIDAZOLE, 5-FLUORO-2-PHENYL- |
79529-98-9 | >95% | 5g |
$995.00 | 2024-04-19 | |
| A2B Chem LLC | AH81250-10g |
1H-BENZIMIDAZOLE, 5-FLUORO-2-PHENYL- |
79529-98-9 | >95% | 10g |
$1412.00 | 2024-04-19 |
6-fluoro-2-phenyl-1H-Benzimidazole Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
79529-98-9 (6-fluoro-2-phenyl-1H-Benzimidazole) Related Products
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